1-Benzyl-3-ethylpiperidin-4-one
Cat. No. B1276552
M. Wt: 217.31 g/mol
InChI Key: JUSKDLRMHAPHCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063222B2
Procedure details
To a −78° C. solution of 1-benzyl-piperidin-4-one (3.79 g, 20 mmol) in anhydrous THF (20 mL) was added lithium hexamethyldisilazide (21 mL, 21 mmol of a 1.0 M solution in THF). After being stirred at −78° C. for 30 min, a solution of iodoethane (1.7 mL, 21 mmol) in THF (5 mL) was added to the reaction mixture. The resultant solution was stirred at 25° C. for 2 h and quenched with water. The aqueous layer was extracted with CH2Cl2. The organic extracts were combined, washed with brine and dried over MgSO4. The solution was filtered and concentrated in vacuo to give the crude product. The crude material was purified by flash column chromatography (hexane/EtOAc) to provide 0.51 g (11.5% yield) of 1-benzyl-3-ethyl-piperidin-4-one, which was converted into 1-benzyl-3-ethyl-piperidin-4-ylamine (3) using the same procedure as in Scheme 1-1. ((±)-cis:(±)-trans=1:1) LCMS m/z: 219 (M+H)+. This material was used without further purification.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
11.5%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]1[CH2:13][CH2:12][C:11](=[O:14])[CH2:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C[Si](C)(C)[N-][Si](C)(C)C.[Li+].I[CH2:26][CH3:27]>C1COCC1>[CH2:1]([N:8]1[CH2:13][CH2:12][C:11](=[O:14])[CH:10]([CH2:26][CH3:27])[CH2:9]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:1.2|
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Inputs
Step One
|
Name
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|
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Quantity
|
3.79 g
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|
Type
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reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N1CCC(CC1)=O
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
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C[Si]([N-][Si](C)(C)C)(C)C.[Li+]
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[Compound]
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Name
|
solution
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
|
|
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
|
0 (± 1) mol
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Type
|
solvent
|
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Smiles
|
C1CCOC1
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Step Two
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Name
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Quantity
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1.7 mL
|
|
Type
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reactant
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Smiles
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ICC
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Name
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Quantity
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5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Three
[Compound]
|
Name
|
resultant solution
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
-78 °C
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Stirring
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Type
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CUSTOM
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Details
|
After being stirred at −78° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
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quenched with water
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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The aqueous layer was extracted with CH2Cl2
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WASH
|
Type
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WASH
|
|
Details
|
washed with brine
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DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
|
Type
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FILTRATION
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|
Details
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The solution was filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give the crude product
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude material was purified by flash column chromatography (hexane/EtOAc)
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C1=CC=CC=C1)N1CC(C(CC1)=O)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.51 g | |
| YIELD: PERCENTYIELD | 11.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 11.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
